2-(5-Mercaptotetrazole-1-yl)ethanol-d4

• Molecular Formula: C3H6N4OS
• Molecular Weight: 150.20 g/mol
• InChI: InChI=1S/C3H6N4OS/c8-2-1-7-3(9)4-5-6-7/h8H,1-2H2,(H,4,6,9)/i1D2,2D2
• InChIKey: YKYUEQRWYGVUKB-LNLMKGTHSA-N

2-(5-Mercaptotetrazole-1-yl)ethanol-d4: Procurement-Grade Deuterated Tetrazole-Thiol Intermediate for β-Lactam Antibiotic Research

2-(5-Mercaptotetrazole-1-yl)ethanol-d4 (CAS unlabeled: 56610-81-2) is a deuterium-labeled mercaptotetrazole derivative with molecular formula C₃H₂D₄N₄OS and molecular weight 150.2 . The compound features four deuterium atoms replacing hydrogen atoms on the ethylene moiety of the parent 1-(2-hydroxyethyl)-1H-tetrazole-5-thione structure [1]. This isotopically labeled compound serves as a key intermediate in the preparation of the β-lactam antibiotic Flomoxef and as a tracer for one of its metabolites . The parent non-deuterated compound exhibits vitamin K-dependent glutamylcarboxylase inhibitory activity , establishing its relevance in coagulation pharmacology research.

Product class Deuterium-labeled internal standard (SIL-IS)

Key attribute Distinct mass shift for independent MS detection

Designed for LC-MS/MS quantification in complex biological matrices

• [1] MedChemExpress. 2-(5-Mercaptotetrazole-1-yl)ethanol-d4 Product Information. View Source

Why 2-(5-Mercaptotetrazole-1-yl)ethanol-d4 Cannot Be Replaced by Non-Deuterated Analogs in Quantitative Bioanalysis

Direct substitution of 2-(5-Mercaptotetrazole-1-yl)ethanol-d4 with its non-deuterated counterpart or structurally similar mercaptotetrazole derivatives (e.g., 1-methyl-5-mercaptotetrazole) fundamentally compromises analytical validity in LC-MS/MS workflows. Deuterated internal standards correct for ion suppression/enhancement, extraction recovery variability, and instrument drift that structurally related non-isotopic analogs cannot adequately compensate for [1]. While the parent compound serves as a β-lactam antibiotic intermediate, the deuterated variant provides the isotopic mass shift essential for selective reaction monitoring (SRM) and multiple reaction monitoring (MRM) without chromatographic co-elution interference [2]. The procurement decision hinges on whether the end-use is preparative synthesis versus quantitative bioanalysis—substituting the d4-labeled compound in the latter context introduces systematic quantification errors that cannot be retrospectively corrected.

Target IS Deuterated -d4 analog

Substitute Unlabeled analyte (identical mass)

No independent MS signal; cannot serve as internal standard

Target IS Matched co‑elution and ionization behavior

Substitute Structural analog (different tetrazole)

Differential matrix effects may compromise precision and accuracy

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107–S113. View Source
• [2] ResolveMass Laboratories. Deuterated Standards for LC-MS Analysis: Selection Criteria and Method Validation. 2025. View Source

Quantitative Differentiation Evidence: 2-(5-Mercaptotetrazole-1-yl)ethanol-d4 Versus Non-Deuterated Analog

Molecular Mass Differential: 2-(5-Mercaptotetrazole-1-yl)ethanol-d4 (+4 Da) Enables Baseline MS Resolution from Parent Compound

2-(5-Mercaptotetrazole-1-yl)ethanol-d4 exhibits a molecular mass increase of +4.0 Da (150.2 vs. 146.2 g/mol) relative to the non-deuterated parent compound . This mass differential arises from the replacement of four hydrogen atoms with deuterium on the hydroxyethyl side chain [1]. The 4 Da shift provides complete baseline separation in selected reaction monitoring (SRM) transitions without altering the compound's ionization efficiency or chromatographic retention time beyond minimal isotope effects [2].

Mass Shift

Head-to-head

+4.03 Da

Supports independent MS/MS detection

vs unlabeled analyte (146.17 g/mol)

Evidence Dimension	Molecular weight (monoisotopic mass)
Target Compound Data	150.2 g/mol (C₃H₂D₄N₄OS)
Comparator Or Baseline	146.17 g/mol (C₃H₆N₄OS, non-deuterated parent)
Quantified Difference	+4.03 Da (mass shift of ~2.75%)
Conditions	Calculated molecular weight based on elemental composition; vendor-specified product specifications

Why This Matters

This +4 Da mass shift enables selective detection of the internal standard in the presence of endogenous analyte without spectral overlap, a requirement for regulatory-compliant bioanalytical method validation per FDA and EMA guidance.

• [1] PubChem. 2-(5-Mercaptotetrazole-1-yl)ethanol Compound Summary. CID 10307870. View Source
• [2] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107–S113. View Source

Isotopic Purity Specification: d4-Labeled Compound Provides 98% Minimum Isotopic Enrichment for Quantitative Accuracy

Commercial 2-(5-Mercaptotetrazole-1-yl)ethanol-d4 is supplied with a minimum isotopic purity specification of 98% . This enrichment level ensures that residual unlabeled (d0) content is ≤2%, thereby limiting cross-contamination signal in the analyte channel to within acceptable bioanalytical method validation thresholds. Lower-enrichment deuterated standards (e.g., <95%) introduce systematic positive bias in calculated analyte concentrations that cannot be fully corrected by calibration curve modeling [1].

Isotopic Enrichment

Class-level

>98 atom % D

Minimizes cross-talk, supports low-level quantification

Specification basis; theoretical cross-talk estimate

Evidence Dimension	Isotopic enrichment (atom% deuterium)
Target Compound Data	≥98% (vendor specification)
Comparator Or Baseline	Non-deuterated compound: 0% isotopic enrichment (natural abundance deuterium ~0.015%)
Quantified Difference	>6,500-fold increase in deuterium content at labeled positions
Conditions	Product purity specification per Certificate of Analysis; measured by LC-MS or qNMR

Why This Matters

High isotopic enrichment (≥98%) is a critical procurement specification; lower-enrichment batches produce unacceptable carryover signal in the unlabeled analyte channel, compromising limit of quantitation (LOQ) in trace-level bioanalysis.

• [1] ResolveMass Laboratories. Deuterated Standards for LC-MS Analysis: What They Are & Why They Matter. 2025. View Source

LC-MS/MS Quantification Precision: Deuterated Internal Standard Reduces CV from >15% to <5% Relative to Structural Analog IS

Stable isotope-labeled internal standards (SIL-IS) consistently outperform structurally related non-isotopic internal standards in correcting for matrix effects and extraction recovery variability in LC-MS/MS bioanalysis [1]. The deuterated compound co-elutes with the analyte, experiencing identical ionization suppression or enhancement in the electrospray source, whereas structurally similar analogs may exhibit differential ionization behavior that introduces quantification bias [2]. Method validation studies across multiple analyte classes demonstrate that SIL-IS reduces inter-day precision CV from >15% (with analog IS) to <5% [1].

Matrix Effect Correction

Class-level

Matched SIL-IS: >90% of variability corrected

Structural analog: 50–70%

May support higher correction, reducing bias

Based on analogous deuterated/non-deuterated pair studies

Evidence Dimension	Bioanalytical method precision (inter-day CV)
Target Compound Data	<5% (with deuterated SIL-IS, class-level data)
Comparator Or Baseline	>15% (with structurally related non-isotopic internal standard, class-level data)
Quantified Difference	≥3-fold improvement in precision
Conditions	LC-MS/MS quantification in biological matrices (plasma, urine, tissue homogenate); class-level inference from deuterated standards literature

Why This Matters

This precision differential directly impacts whether a bioanalytical method meets FDA/EMA acceptance criteria (±15% accuracy/precision, ±20% at LLOQ). Procurement of the d4-labeled compound is essential for regulatory-compliant method validation.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107–S113. View Source
• [2] Murphy R, et al. A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of deuterated biological and pharmacological molecules. Anal Chim Acta. 2019;1064:65-70. View Source

Application-Specific Relevance: Direct Linkage to Flomoxef Metabolite Tracking in Pharmacokinetic Studies

2-(5-Mercaptotetrazole-1-yl)ethanol-d4 is specifically documented as an isotope-labeled intermediate in the preparation of Flomoxef (F401850), a β-lactam antibiotic, and serves as a tracer for one of its metabolites . The non-deuterated parent compound is a known mercaptotetrazole metabolite that exhibits vitamin K-dependent glutamylcarboxylase inhibitory activity, which is mechanistically linked to hypoprothrombinemia observed with certain cephalosporin antibiotics [1].

Assay Precision

Data to verify

With -d4 IS: projected ≤15% CV

Without suitable IS: imprecision 2–3× higher

Supports bioanalytical method precision context

Projected from FDA bioanalytical guidance; requires validation

Evidence Dimension	Structural and metabolic pathway specificity
Target Compound Data	Deuterated analog of Flomoxef metabolite with d4-label on hydroxyethyl side chain
Comparator Or Baseline	1-Methyl-5-mercaptotetrazole (MTT): structurally distinct metabolite of moxalactam/cefazolin class
Quantified Difference	Structural divergence: MTT has methyl substitution; target compound has hydroxyethyl substitution
Conditions	Metabolic pathway analysis; comparative pharmacology literature

Why This Matters

For laboratories conducting Flomoxef-specific pharmacokinetic or metabolism studies, alternative deuterated mercaptotetrazoles (e.g., 1-methyl-5-mercapto-1,2,3,4-tetrazole-d3) are structurally mismatched and will not serve as valid internal standards for the hydroxyethyl-substituted metabolite.

• [1] Kerremans AL, et al. Cephalosporin-induced hypoprothrombinemia: possible role for thiol methylation of 1-methyltetrazole-5-thiol and 2-methyl-1,3,4-thiadiazole-5-thiol. J Pharmacol Exp Ther. 1985;235(2):382-8. View Source

High-Value Procurement Applications for 2-(5-Mercaptotetrazole-1-yl)ethanol-d4

Flomoxef Pharmacokinetic and Metabolism Studies Requiring Isotope Dilution LC-MS/MS

This d4-labeled compound is the optimal internal standard for quantifying the hydroxyethyl-mercaptotetrazole metabolite of Flomoxef in plasma, urine, or tissue matrices. The +4 Da mass shift enables selective MRM detection without interference from endogenous analyte . This application is essential for preclinical ADME studies and clinical pharmacokinetic profiling of Flomoxef, where regulatory submissions require validated bioanalytical methods employing stable isotope-labeled internal standards [1].

Vitamin K-Dependent γ-Carboxylase Inhibition Assays with Quantitative Metabolic Tracing

Given the parent compound's documented vitamin K-dependent glutamylcarboxylase inhibitory activity , the deuterated analog can serve as an internal standard in assays measuring enzyme inhibition kinetics or intracellular metabolite accumulation. The deuterium label enables absolute quantification of the mercaptotetrazole species in cell lysates or microsomal preparations, providing quantitative insight into concentration-response relationships unattainable with non-labeled reference compounds [1].

Stable Isotope-Labeled Synthesis of Flomoxef for Mechanistic Mass Spectrometry Studies

2-(5-Mercaptotetrazole-1-yl)ethanol-d4 functions as a deuterated building block for the synthesis of isotopically labeled Flomoxef . This labeled API can be employed in mass spectrometry-based studies to track metabolic fate, identify unknown metabolites via characteristic isotope patterns, or distinguish drug-derived signals from endogenous background in complex biological matrices—capabilities that non-labeled synthetic intermediates cannot provide [1].

Multi-Component LC-MS/MS Methods Requiring Structurally Specific Internal Standards

In analytical methods that simultaneously quantify multiple cephalosporin-related heterocyclic thiol metabolites (e.g., 1-methyltetrazole-5-thiol, 2-methyl-1,3,4-thiadiazole-5-thiol, and hydroxyethyl-mercaptotetrazole), structurally distinct deuterated internal standards are required for each analyte class . 2-(5-Mercaptotetrazole-1-yl)ethanol-d4 uniquely addresses the hydroxyethyl-substituted mercaptotetrazole fraction, while alternative deuterated standards (e.g., 1-methyl-5-mercaptotetrazole-d3) are mismatched for this specific structural motif. Substitution would introduce cross-analyte quantification errors that invalidate multi-analyte method performance [1].

Application

Selection Property

Validation Focus

Flomoxef metabolite quantification in research matrices

Mass-differentiated SIL-IS

Co‑elution and matrix effect correction

Covalent binding assay support (in vitro)

High isotopic enrichment

Low cross‑talk, accurate adduct quantification

Preclinical mass balance and excretion studies

Isotope dilution for multi‑matrix normalization

Reliable recovery calculation

Impurity profiling method development

Stable IS for system suitability

Peak area reproducibility, method precision

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107–S113. View Source